![molecular formula C10H13N5O B2964034 1-(9H-purin-6-yl)piperidin-4-ol](/img/structure/B2964034.png)
1-(9H-purin-6-yl)piperidin-4-ol
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Scientific Research Applications
Acetylcholinesterase Inhibition
A study on the design, synthesis, and evaluation of novel 9-(1-(substituted-benzyl)piperidin-4-yl)-2-chloro-9H-purin-6-amine derivatives demonstrated moderate activities against acetylcholinesterase (AChE), suggesting potential applications in the treatment of Alzheimer's disease (Kang et al., 2013).
DNA Damage Repair
Research on novel reagents for chemical cleavage at abasic sites and UV photoproducts in DNA highlighted the use of certain piperidine derivatives for cleaving damaged DNA without non-specific damage, offering tools for studying genetic mutations and repair mechanisms (McHugh & Knowland, 1995).
Peripherally Selective CB1 Antagonists
A study on the development of peripherally selective analogs of the diphenyl purine CB1 antagonist otenabant highlighted the potential for treating disorders without undesirable central nervous system-related effects by targeting peripherally expressed CB1 receptors (Fulp et al., 2013).
Properties
IUPAC Name |
1-(7H-purin-6-yl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O/c16-7-1-3-15(4-2-7)10-8-9(12-5-11-8)13-6-14-10/h5-7,16H,1-4H2,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFJINEGFZLTODN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2=NC=NC3=C2NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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